Cas no 508203-26-7 (4-chloro-2,5-difluorobenzamide)

• Product Name: 4-chloro-2,5-difluorobenzamide
• CAS No: 508203-26-7
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 1569296
• PubChem ID: 21930340
• Update Time: 2025-09-23

4-chloro-2,5-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,5-difluorobenzamide
• SBB064501
• PubChem1430
• ACT01007
• 4-chloro-2,5-difluoro-benzaldehyde
• AG-H-54605
• ANW-51180
• ZINC26892853
• CTK5F9126
• SBB064501; PubChem1430; ACT01007; 4-chloro-2,5-difluoro-benzaldehyde; 4-Chloro-2,5-difluoro-benzaldehyde; AG-H-54605; ANW-51180; ZINC26892853; CTK5F9126;
• WS-02981
• MFCD11847045
• EN300-7471498
• Z1255400002
• C7H4ClF2NO
• AKOS008901111
• Benzamide, 4-chloro-2,5-difluoro-
• E72180
• SCHEMBL1478637
• CS-0260240
• IINFQWHIIHECLS-UHFFFAOYSA-N
• 508203-26-7
• 4-Chloro-2,5-difluoro-benzamide

• MDL： MFCD11847045
• Inchi： 1S/C7H4ClF2NO/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H,(H2,11,12)
• InChI Key： IINFQWHIIHECLS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(N)=O)C=C1F)F

Computed Properties

• Exact Mass: 190.995
• Monoisotopic Mass: 190.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.6

Additional information on 4-chloro-2,5-difluorobenzamide

Recent Advances in the Study of 4-Chloro-2,5-difluorobenzamide (CAS: 508203-26-7) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Chloro-2,5-difluorobenzamide (CAS: 508203-26-7) is a fluorinated benzamide derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and antimicrobial agents. Recent studies have explored its potential in modulating protein-protein interactions and enhancing drug-like properties, making it a valuable scaffold for pharmaceutical development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-chloro-2,5-difluorobenzamide derivatives as selective inhibitors of fibroblast growth factor receptors (FGFRs), which are implicated in numerous cancers. The research highlighted the compound's ability to improve binding affinity and pharmacokinetic profiles when incorporated into larger molecular frameworks. These findings underscore its potential as a building block for next-generation targeted therapies.

In addition to its oncological applications, 4-chloro-2,5-difluorobenzamide has shown promise in antimicrobial research. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported its utility in developing novel antibacterial agents against multidrug-resistant Staphylococcus aureus. The study revealed that structural modifications of this core scaffold significantly enhanced membrane permeability and target engagement, offering new avenues to combat antibiotic resistance.

From a synthetic chemistry perspective, advances in green chemistry approaches have optimized the production of 4-chloro-2,5-difluorobenzamide. A 2024 Organic Process Research & Development paper detailed a solvent-free catalytic process that improved yield (92%) while reducing environmental impact. This methodological breakthrough addresses both scalability and sustainability concerns in industrial applications.

The compound's unique electronic properties, conferred by its strategic fluorine substitutions, have also enabled innovative applications in chemical biology probes. Recent work in ACS Chemical Biology (2023) utilized 4-chloro-2,5-difluorobenzamide as a versatile tag for studying enzyme dynamics through ¹⁹F NMR spectroscopy, demonstrating its value as a molecular tool beyond therapeutic development.

Looking forward, the integration of computational modeling with experimental validation appears poised to unlock further potential of 4-chloro-2,5-difluorobenzamide derivatives. Emerging QSAR studies and fragment-based drug design approaches are expected to accelerate the discovery of optimized variants with enhanced specificity and reduced off-target effects across multiple therapeutic areas.